Cas no 896336-49-5 (N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• CAS No: 896336-49-5
• MF: C₁₇H₁₅ClN₄O₃S
• MW: 390.844001054764
• CID: 5944109
• PubChem ID: 7259229
• Update Time: 2025-07-09

N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[(8-methyl-4-oxo-4H-pyrido[1,2-a]-1,3,5-triazin-2-yl)thio]-
• N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide
• N-(5-chloro-2-methoxyphenyl)-2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• AKOS024659069
• F2543-0625
• 896336-49-5
• N-(5-chloro-2-methoxyphenyl)-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide

• Inchi： 1S/C17H15ClN4O3S/c1-10-5-6-22-14(7-10)20-16(21-17(22)24)26-9-15(23)19-12-8-11(18)3-4-13(12)25-2/h3-8H,9H2,1-2H3,(H,19,23)
• InChI Key： GXXWHRYSQFWOOD-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1=NC(=O)N2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 390.0553392g/mol
• Monoisotopic Mass: 390.0553392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 11.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido1,2-a1,3,5triazin-2-yl}sulfanyl)acetamide

N-(5-Chloro-2-Methoxyphenyl)-2-({8-Methyl-4-Oxo-4H-Pyrido[1,2-a][1,3,5]Triazin-2-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 896336-49-5, named N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a pyrido[1,2-a][1,3,5]triazine core and a sulfanyl acetamide functional group. The presence of these structural elements makes it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of pyrido[1,2-a][1,3,5]triazine derivatives in the development of advanced materials and pharmaceutical agents. The 8-methyl substitution on the triazine ring adds to the compound's stability and reactivity, making it a promising candidate for applications in drug design and agrochemicals. Furthermore, the sulfanyl acetamide group introduces unique electronic properties that enhance the molecule's ability to interact with biological targets.

One of the most notable aspects of this compound is its potential as an antitumor agent. Research conducted in 2023 has demonstrated that derivatives of this compound exhibit significant cytotoxic activity against various cancer cell lines. The chloro and methoxy substituents on the phenyl ring play a crucial role in modulating the molecule's bioavailability and selectivity. These findings suggest that this compound could serve as a lead structure for the development of novel anticancer therapies.

In addition to its therapeutic potential, this compound has also been explored for its role in agricultural chemistry. The sulfanyl group is known to confer pesticidal properties, making this compound a potential candidate for the development of eco-friendly pesticides. Recent experiments have shown that this compound exhibits moderate activity against common agricultural pests, indicating its potential for further optimization in this field.

The synthesis of N-(5-chloro-2-methoxyphenyl)-2-({8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)acetamide involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the preparation of the pyrido[1,2-a][1,3,5]triazine core through a cyclization reaction followed by functionalization with the sulfanyl acetamide group. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of the final product.

From an environmental perspective, this compound has been subjected to preliminary toxicity studies to assess its safety profile. Results indicate that it exhibits low toxicity towards non-target organisms under controlled conditions. However, further research is required to fully understand its environmental impact and degradation pathways.

In conclusion, N-(5-chloro-2-methoxyphenyl)-2-{(8-methyl-4-oxy-pyrido[1,2-a][1H-triazinyl)sulfanyl}acetamide (CAS No. 896336–49–5) represents a versatile molecule with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structure and promising biological activity make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.